Cas no 224173-51-7 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 224173-51-7
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 4642160
• Update Time: 2025-06-10

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid

• Inchi： 1S/C20H18N4O4/c25-19(26)18(9-24-12-21-11-22-24)23-20(27)28-10-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,11-12,17-18H,9-10H2,(H,23,27)(H,25,26)
• InChI Key： XGPCEHLWWDGWIG-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)NC(C(=O)O)CN1N=CN=C1

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid

Recent Advances in the Study of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS: 224173-51-7)

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS: 224173-51-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 1,2,4-triazole moiety makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have optimized the synthesis protocol to achieve higher yields and purity, which is critical for its application in large-scale pharmaceutical production.

In terms of biological activity, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid has shown promising results in modulating enzyme activity. Specifically, it has been investigated as a potential inhibitor of proteases and kinases, which are key targets in the treatment of various diseases, including cancer and infectious diseases. Preliminary in vitro studies have demonstrated its ability to bind to the active sites of these enzymes, thereby inhibiting their function.

Furthermore, the compound's stability and solubility profiles have been evaluated to assess its suitability for drug formulation. Recent pharmacokinetic studies suggest that it exhibits favorable absorption and distribution characteristics, making it a candidate for further preclinical development. However, challenges such as metabolic stability and potential toxicity need to be addressed in future studies.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS: 224173-51-7) represents a promising scaffold for the development of novel therapeutics. Its synthetic versatility and biological activity make it a valuable tool in chemical biology and drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical applications.